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Compound of Interest

Compound Name: 5-Aminopentanal

Cat. No.: B1222117 Get Quote

An In-depth Technical Guide to 5-Aminopentanal
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Aminopentanal is a crucial intermediate in the biosynthesis of a variety of significant

nitrogen-containing compounds. As an omega-aminoaldehyde, its structure features a terminal

aldehyde group and a distal amino group, rendering it highly reactive and prone to

intramolecular cyclization. This inherent reactivity is central to its biological role as a precursor

to Δ¹-piperideine, a foundational building block for numerous alkaloids, including those with

therapeutic potential. This technical guide provides a comprehensive overview of 5-
aminopentanal, focusing on its chemical properties, biosynthetic pathways, and the

experimental methodologies relevant to its study.

Physicochemical and Identification Data
The fundamental properties and identifiers of 5-aminopentanal are summarized in the table

below, providing a quick reference for researchers.
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Property Value Citation(s)

CAS Number 14049-15-1 [1][2][3]

Molecular Formula C₅H₁₁NO [1][2][3]

Molecular Weight 101.15 g/mol [1][2]

IUPAC Name 5-aminopentanal [2]

Synonyms
5-Amino-pentanal, 5-

Aminovaleraldehyde
[2]

Physical Description Solid [2]

Boiling Point
172.3 ± 23.0 °C at 760 mmHg

(Predicted)
[4]

Density 0.9 ± 0.1 g/cm³ (Predicted) [4]

Biosynthesis of 5-Aminopentanal
5-Aminopentanal is a key metabolite in the degradation pathway of L-lysine. The primary

biosynthetic route involves the enzymatic conversion of L-lysine to cadaverine, followed by the

oxidative deamination of cadaverine to yield 5-aminopentanal.[1] This pathway is particularly

significant in plants and microorganisms for the production of alkaloids and other secondary

metabolites.[5][6]

Key Enzymes and Reactions
The biosynthesis of 5-aminopentanal from L-lysine is predominantly a two-step enzymatic

process:

Lysine Decarboxylation: L-lysine is decarboxylated by the enzyme lysine decarboxylase

(LDC) to form cadaverine.[1]

Oxidative Deamination of Cadaverine: Cadaverine is then converted to 5-aminopentanal
through oxidative deamination. This reaction is catalyzed by either copper amine oxidase

(CAO) or a putrescine aminotransferase (PatA).[1][7]
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The resulting 5-aminopentanal is highly reactive and often undergoes spontaneous

intramolecular cyclization to form Δ¹-piperideine, which serves as the immediate precursor for a

wide array of alkaloids.[5][8]

Biosynthetic Pathway

L-Lysine CadaverineLysine Decarboxylase (LDC) 5-Aminopentanal

Copper Amine Oxidase (CAO) or
Putrescine Aminotransferase (PatA) d1-PiperideineSpontaneous Cyclization AlkaloidsFurther Enzymatic Steps

Click to download full resolution via product page

Biosynthesis of 5-Aminopentanal and its role as an alkaloid precursor.

Experimental Protocols
Due to the inherent instability of 5-aminopentanal, its isolation and handling require specific

considerations. It is often generated and used in situ or stabilized as a derivative.

Enzymatic Synthesis of 5-Aminopentanal (In Vitro)
This protocol describes the in vitro enzymatic conversion of cadaverine to 5-aminopentanal
using a copper amine oxidase (CAO).

Materials:

Cadaverine dihydrochloride

Copper amine oxidase (CAO) from a suitable source (e.g., plant extract or recombinant

enzyme)

Phosphate buffer (e.g., 100 mM, pH 7.0)

Reaction vessel

Incubator or water bath
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Procedure:

Prepare a solution of cadaverine dihydrochloride in the phosphate buffer to a final

concentration of 10 mM.

Add the copper amine oxidase to the cadaverine solution. The optimal enzyme concentration

should be determined empirically.

Incubate the reaction mixture at a suitable temperature (e.g., 30-37 °C) with gentle agitation.

Monitor the progress of the reaction by taking aliquots at different time points.

The formation of 5-aminopentanal can be detected by derivatization followed by LC-MS or

GC-MS analysis. Due to its instability, immediate analysis or derivatization is recommended.

[1]

Chemical Synthesis of a 5-Aminopentanal Precursor
A patented method describes a two-step chemical synthesis starting from 3,4-dihydro-2H-

pyran, which yields 5-amino-1-pentanol, the reduced and more stable form of 5-
aminopentanal.[1]

Step 1: Hydration of 3,4-Dihydro-2H-pyran

3,4-Dihydro-2H-pyran is reacted with water at a temperature of 60–120°C under a pressure

of ≤3 MPa.

This reaction forms 2-hydroxytetrahydropyran.

Step 2: Reductive Amination

The 2-hydroxytetrahydropyran intermediate undergoes reductive amination with ammonia.

A Ni/Co-based catalyst is used at a temperature of ≤120°C.

This step yields 5-amino-1-pentanol, which can be considered a stable precursor or

surrogate for 5-aminopentanal in certain applications.
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Chemical Synthesis of 5-Amino-1-pentanol

Start

Hydration of 3,4-Dihydro-2H-pyran
(60-120°C, ≤3 MPa)

2-Hydroxytetrahydropyran

Reductive Amination with Ammonia
(≤120°C, Ni/Co catalyst)

5-Amino-1-pentanol

Click to download full resolution via product page

Workflow for the chemical synthesis of 5-amino-1-pentanol.

Analytical Methods
The detection and quantification of 5-aminopentanal in biological samples are typically

performed using chromatographic methods coupled with mass spectrometry.

Liquid Chromatography-Mass Spectrometry (LC-MS): This is a primary method for the

analysis of 5-aminopentanal.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be employed for the

detection of 5-aminopentanal.[1]
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Due to the high reactivity and potential for cyclization of the aldehyde group, a derivatization

step is often necessary to enhance detection sensitivity and stability.[1] For instance,

derivatization with o-phenylenediamine can be used to stabilize the aldehyde functionality.[1]

Role in Drug Development and Research
5-Aminopentanal is a molecule of significant interest in drug development and biochemical

research, primarily due to its role as a precursor in the biosynthesis of pharmacologically active

alkaloids.

Huperzine A Synthesis: It is a key intermediate in the biosynthetic pathway of Huperzine A, a

Lycopodium alkaloid investigated for its potential in treating neurological disorders such as

Alzheimer's disease.[1]

Bioplastic Production: The cadaverine-mediated degradation pathway of L-lysine, which

produces 5-aminopentanal, is an important artificial synthetic route for the production of 5-

aminovalerate (5AVA). 5AVA is a platform chemical used in the production of bioplastics like

nylon-5.[1]

Metabolic Pathway Research: Researchers utilize 5-aminopentanal to study the

biosynthetic pathways of alkaloids and to develop sustainable methods for the bio-based

production of valuable chemicals.[1]

Conclusion
5-Aminopentanal is a pivotal, albeit transient, metabolite with a central role in the biosynthesis

of a diverse range of alkaloids and other valuable biochemicals. Its inherent reactivity, leading

to the formation of the Δ¹-piperideine ring, is a cornerstone of its biological function. A thorough

understanding of its properties, biosynthetic pathways, and analytical methodologies is

essential for researchers in natural product chemistry, metabolic engineering, and drug

discovery who aim to harness these pathways for therapeutic and industrial applications. The

challenges associated with its instability necessitate specialized handling and analytical

techniques, but also underscore the elegance of the biological systems that utilize this reactive

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1222117?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1222117
https://pubchem.ncbi.nlm.nih.gov/compound/5-Aminopentanal
https://www.lookchem.com/ProductWholeProperty_LCPL866689.htm
https://wap.guidechem.com/dictionary/en/14049-15-1.html
https://www.researchgate.net/figure/The-plausible-biosynthetic-pathway-for-the-D-1-piperideine-dimerization-a-the_fig5_327356620
https://pubs.rsc.org/en/content/articlehtml/2021/np/d0np00031k
https://pubs.rsc.org/en/content/articlehtml/2021/np/d0np00031k
https://pmc.ncbi.nlm.nih.gov/articles/PMC8274714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8274714/
https://www.mdpi.com/2218-1989/8/3/48
https://www.benchchem.com/product/b1222117#5-aminopentanal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1222117#5-aminopentanal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1222117#5-aminopentanal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1222117#5-aminopentanal-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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